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Compound of Interest

Compound Name: Pyrene-PEG5-alcohol

Cat. No.: B610357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyrene-PEG5-alcohol, a
fluorescent linker molecule increasingly utilized in advanced biological and pharmaceutical
research. The guide details its commercial availability, physicochemical properties, and
potential applications, with a focus on its role in the development of sophisticated drug delivery
systems and targeted protein degradation platforms.

Introduction to Pyrene-PEGb5-alcohol

Pyrene-PEG5-alcohol is a bifunctional molecule that combines the unique fluorescent
properties of pyrene with the biocompatibility and solubility of a five-unit polyethylene glycol
(PEG) linker, terminating in a hydroxyl group. The pyrene moiety serves as an environmentally
sensitive fluorescent probe, making it an excellent tool for studying molecular interactions and
microenvironments. The PEG linker enhances aqueous solubility and provides a flexible spacer
arm, while the terminal alcohol group allows for further chemical modification and conjugation
to various molecules of interest.

This combination of features makes Pyrene-PEG5-alcohol a versatile tool for researchers in
drug delivery, diagnostics, and cell biology. Its primary applications include its use as a
fluorescent tag for tracking molecules in biological systems and as a building block in the
synthesis of Proteolysis Targeting Chimeras (PROTACS).[1][2]
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Commercial Availability and Physicochemical

Properties

Pyrene-PEG5-alcohol is available from a range of commercial suppliers, ensuring its

accessibility for research purposes. The table below summarizes the key physicochemical

properties and provides a list of notable commercial sources.

Property

Value

CAS Number

1817735-44-6

Molecular Formula

C27H31NOs

Molecular Weight Approximately 465.54 g/mol
Appearance Solid powder

Purity Typically >98%

Solubility Soluble in DMSO, DMF, and DCM

Storage Conditions

Recommended storage at -20°C for long-term
stability

Excitation Maximum

~313, 326, 343 nm

Emission Maximum

~377, 397 nm

Table 1: Physicochemical Properties of Pyrene-PEG5-alcohol.[3]

Commercial Suppliers:

A variety of chemical and biotechnological companies supply Pyrene-PEG5-alcohol.

Researchers can acquire this compound from vendors such as:

o MedKoo Biosciences

e MedchemExpress (MCE)

e BroadPharm
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o AxisPharm

It is advisable to request a certificate of analysis from the supplier to confirm the purity and
identity of the compound before use.

Key Applications and Experimental Considerations

The unique structure of Pyrene-PEG5-alcohol lends itself to several advanced research
applications. The following sections outline the conceptual basis for these applications and
provide generalized experimental workflows.

Fluorescent Probe for Micelle and Nanoparticle
Characterization

The pyrene moiety is known for its ability to form excimers (excited-state dimers) at high
concentrations, which results in a distinct, red-shifted emission spectrum. This property is
highly sensitive to the local concentration of pyrene, making it an excellent tool for probing the
formation and stability of micelles and nanoparticles.

Conceptual Workflow for Micelle Characterization:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b610357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

-

-

Gyrene-PEGS—alcohol in organic solvenD

~

Sample Preparation

Prepare stock solution of

'

Grepare aqueous solution

of
micelle-forming polymer )

Mix pyrene solution with
polymer solution below CMC

Equilibrate mixture to allow

Gncorporation of pyrene into micelles)

J

Transfer to cuvette

/

.

Fluorescence [Measurement

(excite at ~340 nm)

'

(Measure fluorescence emission spectrum)

Analyze the ratio of excimer
to monomer emission intensity (le/lm)

J

Data Inte vrpretation

Plot le/Im ratio as a function
of polymer concentration

Determine the Critical Micelle

(Concentration (CMC) from the pIoD

© 2025 BenchChem. All rights

reserved. 4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Cellular Environment

E3 Ubiquitin Ligase

recruits

»
|

degrades
ubiquitinates
< Proteasome
Target Protein | > |

targeted for degradation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 )
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Imaging and Analysis
Wash cells to remove
extracellular conjugate
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Image cells using
fluorescence microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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